Cas no 2227827-22-5 ((2R)-2-(5-phenylthiophen-2-yl)oxirane)

• Product Name: (2R)-2-(5-phenylthiophen-2-yl)oxirane
• CAS No: 2227827-22-5
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 6250361
• PubChem ID: 165683709
• Update Time: 2025-06-15

(2R)-2-(5-phenylthiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(5-phenylthiophen-2-yl)oxirane
• EN300-1877046
• 2227827-22-5

• Inchi： 1S/C12H10OS/c1-2-4-9(5-3-1)11-6-7-12(14-11)10-8-13-10/h1-7,10H,8H2/t10-/m1/s1
• InChI Key： LRLXJUVSAKZOCP-SNVBAGLBSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1[C@H]1CO1

Computed Properties

• Exact Mass: 202.04523611g/mol
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.8Ų

Additional information on (2R)-2-(5-phenylthiophen-2-yl)oxirane

Introduction to (2R)-2-(5-phenylthiophen-2-yl)oxirane and Its Significance in Modern Chemical Research

Compound with the CAS number 2227827-22-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (2R)-2-(5-phenylthiophen-2-yl)oxirane, represents a unique class of oxirane derivatives characterized by a stereogenic center and a thiophene ring. This combination of structural features makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The oxirane ring, also known as an epoxide, is a highly reactive three-membered cyclic ether that finds extensive use in organic synthesis and drug discovery. Its strained structure makes it susceptible to nucleophilic attack, which can be harnessed to create complex molecular architectures. In the case of (2R)-2-(5-phenylthiophen-2-yl)oxirane, the presence of a stereogenic center at the second carbon atom introduces additional complexity and potential for selective interactions with biological targets.

The thiophene moiety, on the other hand, is a heterocyclic compound that is widely found in natural products and pharmaceuticals. Its aromaticity and ability to participate in π-stacking interactions make it an attractive scaffold for drug design. The integration of the thiophene ring with the oxirane core in (2R)-2-(5-phenylthiophen-2-yl)oxirane creates a molecule with unique electronic and steric properties that could be exploited for specific biological activities.

Recent research has highlighted the importance of stereoelectronic effects in modulating the biological activity of molecules. The (R)-configuration at the stereogenic center of (2R)-2-(5-phenylthiophen-2-yl)oxirane is particularly intriguing, as it can influence the molecule's interaction with biological targets by affecting its conformational preferences and electronic distribution. This has led to investigations into its potential as a chiral ligand or intermediate in asymmetric synthesis.

In addition to its structural features, (2R)-2-(5-phenylthiophen-2-yl)oxirane has shown promise in preliminary pharmacological studies. Its ability to undergo facile ring-opening reactions with nucleophiles has been exploited to generate novel bioactive derivatives. These derivatives have been investigated for their potential roles in modulating enzyme activity, receptor binding, and signal transduction pathways. For instance, modifications of the thiophene ring have been shown to enhance binding affinity to certain protein targets, while changes at the oxirane moiety can influence metabolic stability.

The synthesis of (2R)-2-(5-phenylthiophen-2-yl)oxirane presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic sequence requires careful selection of reaction conditions and protecting groups. Advances in asymmetric synthesis methodologies have enabled more efficient access to enantiomerically pure forms of this compound, opening up new avenues for structural diversification.

The role of computational chemistry in understanding the properties of complex molecules like (2R)-2-(5-phenylthiophen-2-yl)oxirane cannot be overstated. Molecular modeling studies have provided valuable insights into its conformational landscape, electronic structure, and potential interactions with biological targets. These computational approaches have complemented experimental efforts by predicting key parameters such as binding affinities, solubility, and metabolic stability.

The growing interest in green chemistry principles has also influenced the approach to synthesizing (2R)-2-(5-phenylthiophen-2-yl)oxirane. Efforts are being made to develop synthetic routes that minimize waste generation, reduce energy consumption, and utilize sustainable reagents. Such environmentally conscious strategies are essential for ensuring the long-term viability of chemical research programs.

In conclusion, compound CAS number 2227827-22-5, specifically identified as (2R)-2-(5-phenylthiophen-2-yl)oxirane, represents a compelling subject of study in modern chemical research. Its unique structural features, combined with its potential biological activities, make it a valuable scaffold for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play significant roles in advancing therapeutic interventions and fundamental scientific knowledge.